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Compound of Interest

Compound Name: (1R)-(+)-cis-Pinane

Cat. No.: B1600403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cis-pinane is a bicyclic monoterpene that serves as a valuable chiral building block in the

synthesis of various pharmaceutical compounds and fine chemicals. Its stereoisomer, trans-

pinane, is a common impurity that often requires removal to ensure high product purity and

stereoselectivity in subsequent reactions. Fractional distillation is a highly effective technique

for the separation of cis-pinane from trans-pinane and other impurities based on differences in

their boiling points. This document provides detailed application notes and experimental

protocols for the purification of cis-pinane using fractional distillation.

Physicochemical Properties and Data
A thorough understanding of the physical properties of cis-pinane and its common impurities is

crucial for designing an effective fractional distillation protocol. The key to separating these

compounds is the difference in their boiling points. While the boiling points at atmospheric

pressure are relatively close, necessitating a fractional distillation setup with a high number of

theoretical plates, performing the distillation under vacuum can lower the boiling points and

enhance separation efficiency.

Table 1: Physical Properties of Pinane Isomers
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Compound CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C at 760 Torr)

cis-Pinane 6876-13-7[1][2] C₁₀H₁₈ 138.25[1][2] 167-168[1][3]

trans-Pinane 4755-33-3[3] C₁₀H₁₈ 138.25 164[3]

Table 2: Common Impurities in Crude Pinane

Crude pinane, often produced by the hydrogenation of α-pinene or β-pinene, may contain

several impurities. The composition can vary depending on the starting material and the

hydrogenation process.

Impurity
Boiling Point (°C at 760
Torr)

Rationale for Presence

trans-Pinane 164[3]

Incomplete stereoselective

hydrogenation or

isomerization.

α-Pinene 155-156 Unreacted starting material.

β-Pinene 166
Unreacted starting material or

isomerization product.

Camphene 159-160 Isomerization product.

Limonene 176
Common terpene impurity from

natural sources.

Experimental Workflow
The overall workflow for the purification of cis-pinane involves pre-distillation preparation of the

crude mixture, the fractional distillation process itself, and post-distillation analysis of the

collected fractions to determine their purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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